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Compound of Interest

Compound Name:
2,2-Dibromo-1-(4-

methylphenyl)ethanone

CAS No.: 13664-98-7

Cat. No.: B080073

Get Quote

-Dibromo-4-methylacetophenone[1]

Executive Summary & Immediate Hazards
CAUTION: LACHRYMATOR / CORROSIVE[2]

2,2-Dibromo-1-(4-methylphenyl)ethanone (CAS: 619-41-0) is a potent lachrymator (tear-

inducing agent) and a severe skin/eye irritant.[1] It is an

-halo ketone, a class of compounds highly reactive toward nucleophiles.

Critical Operational Directive:

Never dispose of this compound in general trash or non-halogenated solvent waste.

Never rinse glassware contaminated with this substance directly in an open sink; the vapors

will clear the lab.

Always segregate as Halogenated Organic Waste destined for high-temperature incineration.
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Chemical Profile & Properties[1][3][4][5][6]
Property Data

Chemical Name 2,2-Dibromo-1-(4-methylphenyl)ethanone

Synonyms -Dibromo-4-methylacetophenone; 4-

Methylphenacylidene bromide

CAS Number 619-41-0

Molecular Formula

Physical State Solid (Crystalline)

Hazards (GHS)
H314 (Causes severe skin burns), H319 (Eye

Irritant), Lachrymator

Reactivity
Electrophilic; reacts violently with strong bases

and oxidizers.[1]

Decontamination Protocol (Glassware & Surfaces)
The most common safety incidents occur during the cleaning of glassware, not the reaction

itself. Residual amounts of

-halo ketones can vaporize during washing, causing respiratory distress.[1]

The "Quench" Solution
Before disposal or washing, all glassware and tools must be chemically decontaminated to

destroy the lachrymatory functionality.

Mechanism: The

-carbon is highly electrophilic. We use a sulfur-based nucleophile (Thiosulfate) to displace the
bromine atoms, rendering the compound non-volatile and water-soluble.[1]

Preparation of Decon Solution (1 Liter):

Solvent: 800 mL Ethanol (or Isopropanol) + 200 mL Water.
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Active Agent: Add 50g Sodium Thiosulfate (

).

Base (Optional but recommended): Add 5g Sodium Carbonate (

) to neutralize generated HBr.

Decontamination Procedure:

Soak: Submerge contaminated glassware/spatulas in the Decon Solution for at least 1 hour.

Rinse: Rinse with acetone into the Halogenated Waste container.

Wash: Only after the acetone rinse should glassware be moved to the sink for soap/water

cleaning.

Disposal Workflow
The following diagram outlines the decision logic for disposing of bulk material versus trace

residues.
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Waste Categorization

Waste Generation Source

Solid Waste
(Bulk Chemical/Old Stock)

Liquid Waste
(Reaction Mother Liquor)

Contaminated Glassware
(Trace Residue)

Double Bag in
Heavy Duty Polyethylene

Step 1

Check pH
(Neutralize if < 4 or > 10)

Step 1

Soak in Thiosulfate
Decon Solution (1 hr)

Step 1

Label: 'Toxic Solid, Organic,
Halogenated, Lachrymator'

Step 2

Segregate into
Solid Hazardous Waste Drum

Step 3

Pour into Carboy:
'Halogenated Organic Solvents'

Step 2

Rinse with Acetone
(Collect as Halogenated Waste)

Step 2

Standard Soap/Water Wash

Step 3

Click to download full resolution via product page

Caption: Decision matrix for segregating solid, liquid, and trace waste streams to ensure EHS

compliance.

Detailed Disposal Procedures
A. Solid Waste (Bulk Chemical)
Do not dissolve bulk solids for disposal; this increases volume and spill risk.

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is acceptable

but poses a breakage risk.
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Packaging: Place the primary container inside a clear, sealable plastic bag (secondary

containment).

Labeling: Clearly mark the container with the full chemical name and the warning

"LACHRYMATOR - DO NOT OPEN."

Destination: Lab Pack for high-temperature incineration equipped with flue gas scrubbing (to

capture HBr/Br2).

B. Liquid Waste (Reaction Mixtures)
Segregation: Must go into Halogenated Solvent Waste.

Why? Non-halogenated waste streams (e.g., pure acetone/methanol) are often used as

fuel blending. Halogens corrode standard burners and require specific scrubbers.

Compatibility: Ensure the waste stream does not contain strong oxidizers (e.g., nitric acid) or

strong alkalis, which can react exothermically with the ketone.

C. Spill Management (Emergency)
If a spill occurs outside a fume hood:

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.

PPE: Full-face respirator with organic vapor cartridges, nitrile gloves (double layer), and lab

coat.

Absorb: Do not use paper towels (they increase surface area and evaporation). Use a

commercial spill pillow or vermiculite.

Neutralize: Cover the absorbed material with the Decon Solution (Thiosulfate) described in

Section 3 to suppress vapors.

Collect: Scoop into a jar, seal, and label as hazardous waste.

Regulatory & Compliance Notes
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EPA Classification: Under 40 CFR 261, this material is considered a hazardous waste due to

toxicity and reactivity characteristics.[3] While it may not have a specific "U" or "P" list code, it

defaults to characteristic hazardous waste if it exhibits corrosivity (D002) or reactivity [1].

DOT Transport: UN 3265 (Corrosive liquid, acidic, organic, n.o.s.) or UN 1759 (Corrosive

solids, n.o.s.)[1] are commonly applied classifications for transport [2].

References
United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Title 40 CFR Part 261.[3] Available at: [Link]

National Institutes of Health (NIH) - PubChem.Compound Summary: 2-Bromo-1-(4-

methylphenyl)ethanone.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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